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Compound of Interest

Compound Name: MI-192

Cat. No.: B15568558

{ Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment

and maintaining regulatory compliance. This guide provides a comprehensive, step-by-step
procedure for the proper disposal of MI-192 (CAS No. 1415340-63-4), a selective HDAC2/3
inhibitor. The following procedures are based on established safety data and general laboratory

waste management principles.

Hazard Identification and Safety Summary

Before handling or disposing of MI-192, it is crucial to be aware of its associated hazards. This

information is critical for risk assessment and for making informed decisions on waste

management.

Hazard Category

Description

Acute Toxicity

Harmful if swallowed.

Environmental Hazard

Very toxic to aquatic life with long-lasting effects.

[1]

Incompatibilities

Strong acids/alkalis, strong oxidizing/reducing
agents.

Combustion Products

Under fire conditions, may decompose and emit
toxic fumes, including carbon oxides and

nitrogen oxides.[2]
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Pre-Disposal and Safe Handling Protocols

Proper preparation and handling are essential to minimize risks during the waste collection
process. These steps should be followed before and during the accumulation of MI-192 waste.

1. Personal Protective Equipment (PPE): Always wear appropriate PPE when handling MI-192
in any form (solid or in solution). This includes:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Chemically resistant protective gloves.

Body Protection: Impervious clothing, such as a lab coat.[1]

Respiratory Protection: A suitable respirator should be used if there is a risk of dust or
aerosol formation.[1]

2. Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume
hood, especially when handling the solid compound or preparing solutions, to avoid inhalation.

[1]

3. Spill Management: In the event of a spill, take the following immediate actions:
e Evacuate non-essential personnel from the area.[2]

o Ensure adequate ventilation.

 For liquid spills, absorb the solution with an inert, finely-powdered material like diatomite or
universal binders.[1]

o For solid spills, carefully sweep or shovel the material to avoid creating dust and place it in a
suitable, closed container for disposal.[2]

» Decontaminate the affected surfaces by scrubbing with alcohol.[1]

» Dispose of all contaminated materials as hazardous waste according to the procedures
outlined below.[1]
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Step-by-Step MI-192 Disposal Procedure

This protocol provides a direct, procedural guide for the safe segregation, containment, and
disposal of MI-192 waste.

Step 1: Waste Segregation Segregate MI-192 waste at the point of generation. Do not mix it
with non-hazardous waste.

¢ Solid Waste: Collect unused or expired MI-192 powder, contaminated lab materials (e.g.,
weigh boats, contaminated gloves, wipes) in a designated solid chemical waste container.

e Liquid Waste: Collect solutions containing MI-192 in a dedicated liquid chemical waste
container. Avoid mixing with incompatible chemicals like strong acids, bases, or oxidizing
agents.

» Sharps Waste: Any sharps (needles, scalpels) contaminated with MI-192 must be placed in a
designated, puncture-proof sharps container.

Step 2: Select Appropriate Waste Containers The choice of container is critical for safety and
compliance.

o Containers must be made of a material compatible with the chemical waste.

e Ensure containers are in good condition, free from leaks or damage, and have a secure,
leak-proof closure.[3]

o For liquid waste, use a secondary containment system, such as a spill tray, to prevent the
spread of potential leaks.[4]

Step 3: Proper Labeling of Waste Containers Accurate and clear labeling is a regulatory
requirement and essential for safety. The label must include:

e The words "Hazardous Waste".[5]
e The full chemical name: MI-192 and CAS Number: 1415340-63-4.

e The specific hazards associated with the waste (e.g., "Toxic," "Hazardous to the Aquatic
Environment").[5][6]
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e The name and address of the generating laboratory or facility.[5]
e The date when waste was first added to the container (the "accumulation start date").[5][6]

Step 4: Accumulation and Storage Store the sealed and labeled waste containers in a
designated Satellite Accumulation Area within the laboratory.

o Keep the waste container closed at all times, except when adding waste.[7]
o Store MI-192 waste away from incompatible materials.
e Do not accumulate hazardous waste in the laboratory for more than nine months.[5]

Step 5: Arrange for Final Disposal Once the container is full or the accumulation time limit is
approaching, arrange for its collection and disposal.

» Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal company.[7]

» Follow their specific procedures for waste pickup requests.

o Never dispose of MI-192 down the drain or in the regular trash, as it is very toxic to aquatic
life.[1]

Disposal Workflow for MI-192

The following diagram illustrates the logical steps for the proper disposal of MI-192 waste.
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Caption: Workflow for the safe disposal of MI-192 waste.
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By adhering to these procedures, laboratory personnel can ensure the safe and
environmentally responsible disposal of MI-192, fostering a culture of safety and building trust
in their chemical handling practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15568558?utm_src=pdf-body
https://www.benchchem.com/product/b15568558?utm_src=pdf-custom-synthesis
https://www.dcchemicals.com/msds/MSDS_DC32813.html
https://datasheets.scbt.com/sc-283219.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://safetyservices.ucdavis.edu/units/ehs/hazardous-materials-management/hazardous-waste-storage-labeling
https://www.actenviro.com/california-hazardous-waste-labeling-requirements/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b15568558#mi-192-proper-disposal-procedures
https://www.benchchem.com/product/b15568558#mi-192-proper-disposal-procedures
https://www.benchchem.com/product/b15568558#mi-192-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15568558?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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